Cas no 2229297-04-3 (2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol)
2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol is a pyrazole-derived alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a tertiary alcohol group adjacent to a methyl-substituted pyrazole ring, offering steric hindrance and reactivity suitable for selective derivatization. The compound's stability and functional group compatibility make it a versatile intermediate for constructing complex molecules. Its pyrazole moiety may contribute to biological activity, lending utility in drug discovery or crop protection research. The product's defined stereochemistry and purity ensure reproducibility in downstream reactions. Handling requires standard laboratory precautions due to its organic nature. Further characterization data, such as NMR and HPLC profiles, should be consulted for specific applications.
2229297-04-3 structure
Product Name:2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol
CAS No:2229297-04-3
MF:C8H14N2O
MW:154.209561824799
CID:6111248
PubChem ID:141285687
Update Time:2025-05-26
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol
- EN300-1728601
- 2229297-04-3
-
- Inchi: 1S/C8H14N2O/c1-8(2,6-11)7-4-5-10(3)9-7/h4-5,11H,6H2,1-3H3
- InChI Key: YRQWGMNGOOWTEI-UHFFFAOYSA-N
- SMILES: OCC(C)(C)C1C=CN(C)N=1
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38Ų
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1728601-0.05g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1728601-0.1g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1728601-0.25g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1728601-0.5g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1728601-1.0g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1728601-2.5g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1728601-5.0g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1728601-10.0g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1728601-1g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1728601-5g |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol |
2229297-04-3 | 5g |
$4102.0 | 2023-09-20 |
2-methyl-2-(1-methyl-1H-pyrazol-3-yl)propan-1-ol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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